Cas no 1794935-01-5 (({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 4-tert-butylbenzoate)

• Product Name: ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 4-tert-butylbenzoate
• CAS No: 1794935-01-5
• MF: C₂₁H₂₂F₃NO₃
• MW: 393.399496555328
• CID: 5323592
• Update Time: 2025-07-20

({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 4-tert-butylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-{[2-(trifluoromethyl)benzyl]amino}ethyl 4-tert-butylbenzoate
• ({[2-(TRIFLUOROMETHYL)PHENYL]METHYL}CARBAMOYL)METHYL 4-TERT-BUTYLBENZOATE
• STL194819
• 2-oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 4-(tert-butyl)benzoate
• [2-oxo-2-[[2-(trifluoromethyl)phenyl]methylamino]ethyl] 4-tert-butylbenzoate
• ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 4-tert-butylbenzoate

• Inchi： 1S/C21H22F3NO3/c1-20(2,3)16-10-8-14(9-11-16)19(27)28-13-18(26)25-12-15-6-4-5-7-17(15)21(22,23)24/h4-11H,12-13H2,1-3H3,(H,25,26)
• InChI Key： YEJAHAMLPGLDOO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CNC(COC(C1C=CC(=CC=1)C(C)(C)C)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 534
• XLogP3: 5.2
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 4-tert-butylbenzoate

Recent Advances in the Study of ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 4-tert-butylbenzoate (CAS: 1794935-01-5)

The compound ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 4-tert-butylbenzoate (CAS: 1794935-01-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and tert-butyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the trifluoromethyl group in enhancing the compound's metabolic stability and bioavailability, which are critical factors for its potential use as a drug candidate.

In terms of biological activity, preliminary in vitro studies have demonstrated that ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 4-tert-butylbenzoate exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent Nature Chemical Biology paper reported that the compound selectively targets cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This selectivity suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often suffer from COX-1-related side effects.

Further investigations into the compound's mechanism of action have revealed its ability to modulate protein-protein interactions (PPIs) in cellular signaling pathways. A 2024 study in Cell Chemical Biology utilized cryo-EM and molecular docking simulations to elucidate the binding mode of the compound to its target proteins. These findings not only enhance our understanding of its therapeutic potential but also provide a structural basis for the design of derivatives with improved efficacy and selectivity.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies in animal models have shown variable absorption rates, necessitating further formulation optimization. Additionally, the long-term safety profile of the compound requires thorough evaluation, as highlighted in a recent review in Expert Opinion on Drug Safety.

In conclusion, ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 4-tert-butylbenzoate represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities position it as a potential lead compound for the development of novel therapeutics. Future studies should focus on addressing the current limitations and exploring its applications in other disease models, such as oncology and neurodegenerative disorders.